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Compound of Interest

Compound Name: Flunamine

Cat. No.: B1293712 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of flupirtine maleate

solutions for use in in vitro cell culture experiments. It includes information on solubility,

storage, and the preparation of both stock and working solutions.

Introduction
Flupirtine is a centrally acting, non-opioid analgesic that functions as a selective neuronal

potassium channel opener (SNEPCO).[1][2] Its primary mechanism of action involves the

activation of the Kv7 (KCNQ) family of voltage-gated potassium channels.[3][4] This activation

leads to potassium ion efflux, causing hyperpolarization of the neuronal membrane, which in

turn decreases neuronal excitability.[3] This mechanism also results in an indirect antagonism

of NMDA receptors and modulation of GABA-A receptors.[1][4] Due to its neuroprotective and

muscle-relaxant properties, flupirtine is a compound of significant interest in neuroscience and

pharmacology research.[3][5]

Proper solubilization is critical for obtaining accurate and reproducible results in cell-based

assays. Flupirtine maleate is sparingly soluble in aqueous solutions but demonstrates good

solubility in organic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[6]

This protocol outlines the recommended procedure for dissolving and storing flupirtine maleate

for experimental use.
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of flupirtine maleate

relevant to its use in cell culture.

Parameter Value Source(s)

Molecular Weight 420.4 g/mol [6]

Appearance
White to off-white crystalline

solid
[2][6]

Solubility

      In DMSO ≥ 84 mg/mL (~200 mM) [2][7]

      In Ethanol ~10 mM [2]

      In DMF ~30 mg/mL (~71 mM) [6]

      In Aqueous Buffer Sparingly soluble / Insoluble [6]

Recommended Stock Solution

Conc.
10 mM - 100 mM (in DMSO) [2]

Typical Working Concentration 1 µM - 10 µM [7]

Storage Conditions

      Solid (as supplied) -20°C or 2-8°C (Desiccate) [6]

      Stock Solution (in DMSO)
-20°C (1 month) or -80°C (≥ 6

months)
[7][8]

      Aqueous Working Solution
Use immediately; do not store

for more than one day.
[6]

Experimental Protocol: Preparation of Flupirtine
Maleate Solutions
This protocol describes the preparation of a 100 mM stock solution in DMSO, which can then

be diluted to final working concentrations in cell culture media.
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3.1 Materials

Flupirtine maleate powder (CAS No: 75507-68-5)

Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

Sterile conical tubes (1.5 mL, 15 mL, or 50 mL)

Sterile cell culture medium appropriate for your cell line

Pipettes and sterile, filtered pipette tips

3.2 Equipment

Analytical balance

Vortex mixer

Laminar flow hood or biological safety cabinet

3.3 Preparation of 100 mM Stock Solution in DMSO

Calculate Required Mass: Determine the mass of flupirtine maleate needed. To prepare 1 mL

of a 100 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.1 mol/L x 0.001 L x 420.4 g/mol x 1000 mg/g = 42.04 mg

Weighing: In a sterile conical tube, accurately weigh 42.04 mg of flupirtine maleate powder.

Solubilization: Add 1 mL of sterile, cell culture grade DMSO to the tube containing the

flupirtine maleate powder.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization (Optional): If needed, the concentrated stock solution can be sterilized by

passing it through a 0.22 µm syringe filter compatible with DMSO.
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3.4 Storage of Stock Solution

To avoid repeated freeze-thaw cycles, aliquot the 100 mM stock solution into smaller, single-

use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[7]

Store aliquots at -80°C for long-term storage (6 months or more) or at -20°C for short-term

storage (up to 1 month).[8] Protect from light.[8]

3.5 Preparation of Working Solution

Working solutions should be prepared fresh for each experiment by diluting the stock

solution directly into the cell culture medium.

Important: The final concentration of DMSO in the culture medium should be kept to a

minimum, typically below 0.5% (v/v), as higher concentrations can be cytotoxic. Perform a

vehicle control experiment using the same final concentration of DMSO.

Example Dilution for a 10 µM final concentration:

Perform a serial dilution. First, dilute the 100 mM stock solution 1:100 in sterile culture

medium to create an intermediate solution of 1 mM (e.g., add 2 µL of 100 mM stock to 198

µL of medium).

Next, dilute the 1 mM intermediate solution 1:100 into the final volume of culture medium

for your experiment (e.g., add 10 µL of 1 mM solution to 990 µL of medium for a final

volume of 1 mL).

This two-step dilution results in a final DMSO concentration of 0.01%, which is well-

tolerated by most cell lines.

Visualized Workflow and Signaling Pathway
4.1 Experimental Workflow: Flupirtine Solution Preparation
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Stock Solution Preparation (100 mM)

Storage

Working Solution Preparation

1. Weigh 42.04 mg
Flupirtine Maleate

2. Add 1 mL
Sterile DMSO

3. Vortex Until
Fully Dissolved

4. Aliquot into
Single-Use Tubes

Ready for Storage

5. Store at -80°C
(Long-Term)

6. Thaw One Aliquot

Ready for Use

7. Serially Dilute into
Cell Culture Medium

(e.g., to 10 µM)

8. Add to Cells
(Final DMSO <0.5%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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